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Compound of Interest

Compound Name: MGCD-265

Cat. No.: B1683802 Get Quote

Ensuring the safe and compliant disposal of the multi-targeted tyrosine kinase inhibitor MGCD-
265 (also known as Glesatinib) is critical for laboratory safety and environmental protection.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals on the proper handling and disposal of MGCD-265 and associated

contaminated materials. Adherence to these protocols, in conjunction with your institution's

specific Environmental Health & Safety (EHS) guidelines, is paramount.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle MGCD-265 with appropriate

safety measures to minimize exposure risks.

Engineering Controls: Always handle MGCD-265 in a well-ventilated area, preferably within a

chemical fume hood or a designated containment area.[1] Ensure that safety showers and

eyewash stations are readily accessible.[1][2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is required when

handling MGCD-265. This includes:

Gloves: Wear compatible protective gloves.[1][2] For handling antineoplastic agents like

MGCD-265, double chemotherapy gloves are recommended for the greatest protection.[3]

Eye Protection: Use safety goggles with side-shields.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1683802?utm_src=pdf-interest
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Glesatinib.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Glesatinib.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-15315-5mg__SDS.pdf
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Glesatinib.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-15315-5mg__SDS.pdf
https://www.benchchem.com/product/b1683802?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Glesatinib.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-15315-5mg__SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: An impervious lab coat should be worn to protect from skin contact.[2]

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable

respirator should be used.[1][2]

Step-by-Step Disposal Procedure for MGCD-265
The following steps outline the standard procedure for the disposal of MGCD-265 and

contaminated materials. This process should be adapted to comply with the specific protocols

of your institution's EHS department.

Step 1: Waste Identification and Segregation

Identify and segregate all materials that have come into contact with MGCD-265. This includes,

but is not limited to:

Unused or expired MGCD-265 product.[1]

Empty and partially empty vials, bottles, or other primary containers.[1]

Contaminated laboratory supplies such as gloves, bench paper, pipette tips, and vials.[1]

Contaminated glassware and other laboratory equipment.[1]

Step 2: Containment

Place all identified MGCD-265 waste into a designated hazardous waste container.[1] These

containers are typically provided by your institution's EHS department and are specifically

designed for hazardous chemical waste. For "bulk" waste, such as syringes containing even a

small residual amount of the drug, a special black RCRA (Resource Conservation and

Recovery Act) container should be used.[3]

Step 3: Labeling

Properly label the hazardous waste container. The label should be clear and include the

following information:

The words "HAZARDOUS WASTE".[1]
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The full chemical name: "Glesatinib" or "MGCD-265".[1]

Contact information for the principal investigator or research team.[1]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation

Area (SAA).[1] The SAA must be a secure, limited-access area, such as a locked cabinet, to

prevent unauthorized access.[1]

Step 5: Weekly Inspection

The research team is responsible for conducting and documenting weekly inspections of the

SAA to ensure the container is sealed and there are no leaks.[1]

Step 6: Request for Waste Pickup

Once the hazardous waste container is full, or the research project involving MGCD-265 is

complete, submit a chemical waste disposal request to your institution's EHS department.[1]

This is often done through an online form.[3]

Step 7: EHS Collection and Final Disposal

Your institution's EHS department will collect the hazardous waste for final disposal.[1] The

standard method for final disposal of antineoplastic agents like MGCD-265 is incineration by a

licensed hazardous waste vendor.[1]

Step 8: Record Keeping

Retain all records related to the disposal of MGCD-265, including completed waste disposal

request forms and any certificates of destruction provided by the EHS department or its vendor.

[1] These records are essential for regulatory compliance.[1]

MGCD-265 Chemical and Physical Properties
The following table summarizes key chemical and physical properties of MGCD-265.
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Property Value

Synonyms Glesatinib, MGCD 265, MGCD265[4]

CAS Number 875337-44-3[5][6]

Molecular Formula C₂₆H₂₀FN₅O₂S₂[5][6]

Molecular Weight 517.6 g/mol [5][6]

Appearance Solid powder[4][6]

Solubility Soluble in DMSO[4][7][8]

Storage Temperature -20°C for long-term storage[4][5][6]

Stability ≥ 4 years when stored at -20°C[5]

Experimental Protocols and Workflows
The proper disposal of MGCD-265 follows a structured workflow to ensure safety and

compliance. The diagram below illustrates this process from initial waste generation to final

disposal.
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In the Laboratory

EHS Department Interaction

Start: MGCD-265 Use

1. Waste Identification &
Segregation

(Unused product, contaminated labware)

2. Containment
(Place in designated hazardous waste container)

3. Labeling
('HAZARDOUS WASTE', chemical name, contact info)

4. Secure Storage
(Satellite Accumulation Area - SAA)

5. Weekly SAA Inspection
(Documented)

6. Submit Waste Pickup Request to EHS
(When container is full or project ends)

Container Full or
Project Complete

7. EHS Collection
(Waste transported for final disposal)

End: Incineration by
Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MGCD-265 (Glesatinib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

